Cas no 929626-23-3 (potassium (3-chloro-5-methoxyphenyl)trifluoroboranuide)

• Product Name: potassium (3-chloro-5-methoxyphenyl)trifluoroboranuide
• CAS No: 929626-23-3
• MF: C₇H₆BClF₃KO
• MW: 248.479452610016
• MDL: MFCD09993766
• CID: 4660022
• PubChem ID: 75487776
• Update Time: 2025-05-19

potassium (3-chloro-5-methoxyphenyl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• Potassium (3-chloro-5-methoxyphenyl)trifluoroborate
• potassium;(3-chloro-5-methoxyphenyl)-trifluoroboranuide
• potassium (3-chloro-5-methoxyphenyl)trifluoroboranuide
• F88268
• 929626-23-3
• MFCD09993766
• EN300-2373159
• Potassium(3-chloro-5-methoxyphenyl)trifluoroborate

• MDL： MFCD09993766
• Inchi： 1S/C7H6BClF3O.K/c1-13-7-3-5(8(10,11)12)2-6(9)4-7;/h2-4H,1H3;/q-1;+1
• InChI Key： PYFGVGBFTOOISR-UHFFFAOYSA-N
• SMILES： [K+].ClC1C=C(C=C([B-](F)(F)F)C=1)OC

Computed Properties

• Exact Mass: 247.9789386g/mol
• Monoisotopic Mass: 247.9789386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2

Additional information on potassium (3-chloro-5-methoxyphenyl)trifluoroboranuide

Introduction to Potassium (3-chloro-5-methoxyphenyl)trifluoroborinate (CAS No. 929626-23-3)

Potassium (3-chloro-5-methoxyphenyl)trifluoroborinate, with the chemical formula K[B(OC(6H4Cl)(OCH3))(F)3], is a specialized boronate compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 929626-23-3, represents a unique class of organoboron derivatives that exhibit a range of intriguing chemical properties. Its structure, featuring a boron atom coordinated to three fluorine atoms and two aromatic rings, makes it a versatile intermediate in synthetic chemistry and a potential candidate for various applications.

The significance of this compound lies in its ability to participate in cross-coupling reactions, which are fundamental to modern organic synthesis. Specifically, the trifluoroborate moiety enhances the reactivity of the boron center, facilitating the formation of carbon-carbon bonds under mild conditions. This property is particularly valuable in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The presence of both chloro and methoxy substituents on the aromatic ring further diversifies its reactivity, allowing for selective functionalization and the construction of intricate molecular architectures.

In recent years, there has been growing interest in the development of boronate-based compounds for their potential applications in medicinal chemistry. Boronate esters, in particular, have been explored as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. The compound Potassium (3-chloro-5-methoxyphenyl)trifluoroborinate is no exception and has been investigated for its role as a precursor in the synthesis of boron-containing drugs. These drugs often leverage the unique electronic properties of boron to interact with biological targets, offering novel therapeutic strategies.

The latest research in this area highlights the compound's utility in the preparation of boron neutron capture therapy (BNCT) agents. BNCT is an emerging radiation therapy modality that utilizes boron-rich compounds to selectively target and destroy cancer cells. The trifluoroborate group in Potassium (3-chloro-5-methoxyphenyl)trifluoroborinate contributes to its stability under physiological conditions while maintaining sufficient reactivity for subsequent derivatization into potent BNCT agents. Studies have demonstrated that derivatives of this compound can be effectively incorporated into tumor-targeting molecules, demonstrating promising results in preclinical trials.

Another area where this compound has shown promise is in the field of organic electronics. The combination of electron-withdrawing fluorine atoms and electron-donating methoxy groups creates a molecule with balanced electron mobility, making it suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. Researchers have reported on the synthesis of conjugated polymers incorporating this boronate derivative, which exhibit excellent charge transport properties and improved device performance. This underscores the compound's potential beyond pharmaceutical applications and into advanced materials science.

The synthesis of Potassium (3-chloro-5-methoxyphenyl)trifluoroborinate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Typically, it begins with the reaction of 3-chloro-5-methoxybenzene with trifluoroacetic anhydride in the presence of a strong base such as potassium hydroxide. The resulting intermediate is then treated with a suitable borating agent to introduce the boronate functionality. Recent advancements in synthetic methodologies have improved the efficiency and scalability of this process, making it more accessible for industrial applications.

The chemical properties of this compound also make it an attractive candidate for use as a ligand in catalytic systems. Boronate derivatives are known to form stable complexes with transition metals, which can be harnessed for various catalytic transformations. For instance, complexes formed with palladium or copper have been explored for their ability to facilitate cross-coupling reactions under mild conditions. The unique steric and electronic environment provided by the (3-chloro-5-methoxyphenyl)trifluoroborate ligand can be fine-tuned to optimize catalytic activity, making it a valuable tool for synthetic chemists.

In conclusion, Potassium (3-chloro-5-methoxyphenyl)trifluoroborinate represents a fascinating compound with broad applications across multiple scientific disciplines. Its role as a key intermediate in pharmaceutical synthesis, its potential use in BNCT agents, its utility in organic electronics, and its application as a ligand in catalysis highlight its versatility and importance. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly significant role in advancing both chemical science and technology.